5-aminolevulinic acid hexyl ester
5-aminolevulinic acid hexyl ester
Hexaminolevulinate is the hexyl ester of 5-aminolevulinic acid (ALA) with photodynamic properties. As a precursor of photoactive porphorins, hexyl 5-aminolevulinate induces the endogenous production of the photosensitizer protoporphyrin IX (PPIX) which accumulates selectively in tumor tissue. When exposed to specific wavelengths of light, PPIX is activated and, depending on the wavelength and/or intensity of light, either fluoresces, thereby allowing tumor imaging, or induces tumor cell apoptosis.
Hexaminolevulinate is an optical imaging drug. In solution form it is instilled intravesically for use with photodynamic blue light cystoscopy as an adjunct to white light cystoscopy. On May 28, 2010, the U.S. Food and Drug Administration (FDA) granted approval for hexaminolevulinate hydrochloride (Cysview for Intravesical Solution, Photocure ASA), as an optical imaging agent for use in combination with the Karl Storz Photodynamic Diagnostic D-Light C (PDD) System for cystoscopic detection of non-muscle invasive papillary cancer of the bladder for patients suspected or known to have lesion(s) on the basis of a prior cystoscopy. Hexaminolevulinate is manufactured under the brand Cysview® by Photocure ASA. In Europe, Hexaminolevulinate is marketed under the brand Hexvix®.
5-aminolevulinic acid hexyl ester is an organonitrogen compound and an organooxygen compound. It derives from a delta-amino acid.
Hexaminolevulinate is an optical imaging drug. In solution form it is instilled intravesically for use with photodynamic blue light cystoscopy as an adjunct to white light cystoscopy. On May 28, 2010, the U.S. Food and Drug Administration (FDA) granted approval for hexaminolevulinate hydrochloride (Cysview for Intravesical Solution, Photocure ASA), as an optical imaging agent for use in combination with the Karl Storz Photodynamic Diagnostic D-Light C (PDD) System for cystoscopic detection of non-muscle invasive papillary cancer of the bladder for patients suspected or known to have lesion(s) on the basis of a prior cystoscopy. Hexaminolevulinate is manufactured under the brand Cysview® by Photocure ASA. In Europe, Hexaminolevulinate is marketed under the brand Hexvix®.
5-aminolevulinic acid hexyl ester is an organonitrogen compound and an organooxygen compound. It derives from a delta-amino acid.
Brand Name:
Vulcanchem
CAS No.:
140898-97-1
VCID:
VC0171288
InChI:
InChI=1S/C11H21NO3/c1-2-3-4-5-8-15-11(14)7-6-10(13)9-12/h2-9,12H2,1H3
SMILES:
CCCCCCOC(=O)CCC(=O)CN
Molecular Formula:
C11H21NO3
Molecular Weight:
215.29 g/mol
5-aminolevulinic acid hexyl ester
CAS No.: 140898-97-1
Main Products
VCID: VC0171288
Molecular Formula: C11H21NO3
Molecular Weight: 215.29 g/mol
| CAS No. | 140898-97-1 |
|---|---|
| Product Name | 5-aminolevulinic acid hexyl ester |
| Molecular Formula | C11H21NO3 |
| Molecular Weight | 215.29 g/mol |
| IUPAC Name | hexyl 5-amino-4-oxopentanoate |
| Standard InChI | InChI=1S/C11H21NO3/c1-2-3-4-5-8-15-11(14)7-6-10(13)9-12/h2-9,12H2,1H3 |
| Standard InChIKey | RYQOILLJDKPETL-UHFFFAOYSA-N |
| SMILES | CCCCCCOC(=O)CCC(=O)CN |
| Canonical SMILES | CCCCCCOC(=O)CCC(=O)CN |
| Description | Hexaminolevulinate is the hexyl ester of 5-aminolevulinic acid (ALA) with photodynamic properties. As a precursor of photoactive porphorins, hexyl 5-aminolevulinate induces the endogenous production of the photosensitizer protoporphyrin IX (PPIX) which accumulates selectively in tumor tissue. When exposed to specific wavelengths of light, PPIX is activated and, depending on the wavelength and/or intensity of light, either fluoresces, thereby allowing tumor imaging, or induces tumor cell apoptosis. Hexaminolevulinate is an optical imaging drug. In solution form it is instilled intravesically for use with photodynamic blue light cystoscopy as an adjunct to white light cystoscopy. On May 28, 2010, the U.S. Food and Drug Administration (FDA) granted approval for hexaminolevulinate hydrochloride (Cysview for Intravesical Solution, Photocure ASA), as an optical imaging agent for use in combination with the Karl Storz Photodynamic Diagnostic D-Light C (PDD) System for cystoscopic detection of non-muscle invasive papillary cancer of the bladder for patients suspected or known to have lesion(s) on the basis of a prior cystoscopy. Hexaminolevulinate is manufactured under the brand Cysview® by Photocure ASA. In Europe, Hexaminolevulinate is marketed under the brand Hexvix®. 5-aminolevulinic acid hexyl ester is an organonitrogen compound and an organooxygen compound. It derives from a delta-amino acid. |
| Synonyms | (14C)-hexaminolevulinate 5-ALAHE 5-aminolevulinic acid hexyl ester ALA hexyl ester aminolevulinic acid hexylester hexa ALA hexaminolevulinate hexaminolevulinate hydrochloride hexyl-aminolevulinate hexylaminolevulinate |
| PubChem Compound | 6433083 |
| Last Modified | Nov 11 2021 |
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